Cas no 2013179-53-6 (5-(bromomethyl)spiro2.5octane)

• Product Name: 5-(bromomethyl)spiro2.5octane
• CAS No: 2013179-53-6
• MF: C₉H₁₅Br
• MW: 203.119402170181
• MDL: MFCD31924380
• CID: 5616646
• PubChem ID: 139022629
• Update Time: 2025-06-09

5-(bromomethyl)spiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 2013179-53-6
• 7-(Bromomethyl)spiro[2.5]octane
• 5-(bromomethyl)spiro[2.5]octane
• EN300-3155685
• 5-(bromomethyl)spiro2.5octane

• MDL： MFCD31924380
• Inchi： 1S/C9H15Br/c10-7-8-2-1-3-9(6-8)4-5-9/h8H,1-7H2
• InChI Key： ZADUMIRJHNHCGP-UHFFFAOYSA-N
• SMILES： BrCC1CCCC2(C1)CC2

Computed Properties

• Exact Mass: 202.03571g/mol
• Monoisotopic Mass: 202.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 5-(bromomethyl)spiro2.5octane

Introduction to 5-(Bromomethyl)spiro[2.5]octane (CAS No. 2013179-53-6)

5-(Bromomethyl)spiro[2.5]octane, with the CAS number 2013179-53-6, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This spirocyclic compound features a bromomethyl group attached to a spiro[2.5]octane framework, making it an attractive building block for the synthesis of complex molecules with diverse biological and material properties.

The spiro[2.5]octane core of 5-(Bromomethyl)spiro[2.5]octane provides a rigid and conformationally constrained structure, which can influence the reactivity and selectivity of the bromomethyl group. This characteristic is particularly valuable in the design of chiral catalysts and ligands, where precise control over molecular geometry is crucial for achieving high enantioselectivity in asymmetric reactions.

Recent studies have highlighted the potential of 5-(Bromomethyl)spiro[2.5]octane in the development of novel pharmaceuticals. The bromomethyl group can be readily functionalized through various substitution reactions, allowing for the introduction of a wide range of functional groups. This flexibility makes it an ideal starting material for the synthesis of drug candidates with diverse pharmacological profiles.

In the context of medicinal chemistry, 5-(Bromomethyl)spiro[2.5]octane has been explored as a scaffold for the design of small molecules targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of protein-protein interactions (PPIs), which are often challenging to target with traditional small molecules due to their large and flat interaction surfaces. The spirocyclic structure provides a unique scaffold that can fit into these complex binding sites, enhancing both affinity and selectivity.

Beyond its applications in medicinal chemistry, 5-(Bromomethyl)spiro[2.5]octane has also shown promise in materials science. The rigid spirocyclic core can impart mechanical stability and thermal resistance to polymers and other materials, making it useful in the development of advanced materials for various applications, such as coatings, adhesives, and electronic devices.

The synthetic accessibility of 5-(Bromomethyl)spiro[2.5]octane has been improved through recent advancements in synthetic methods. One notable approach involves the use of transition-metal-catalyzed reactions to introduce the bromomethyl group onto the spirocyclic framework efficiently and selectively. These methods have enabled chemists to produce this compound on a larger scale, facilitating its broader application in research and development.

In summary, 5-(Bromomethyl)spiro[2.5]octane (CAS No. 2013179-53-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on complex molecular systems, from drug discovery to materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.